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Introduction
Sarasinoside C1 is a complex triterpenoid saponin first isolated from the marine sponge

Asteropus sarasinosum.[1] It belongs to the sarasinoside family, a class of 30-norlanostane

glycosides that have attracted interest for their structural diversity and potential biological

activities.[2][3] Sarasinosides are characterized by a norlanostane triterpenoid aglycone linked

to an oligosaccharide chain.[2][3] This technical guide provides a detailed overview of the

chemical properties, characterization, and isolation of Sarasinoside C1, intended to serve as a

valuable resource for researchers in natural product chemistry, pharmacology, and drug

discovery.

Chemical Properties and Structure
Sarasinoside C1 is a yellowish, amorphous solid.[3] Its molecular formula has been

determined as C₅₅H₈₇N₂O₂₀ by high-resolution electrospray ionization mass spectrometry

(HRESIMS).[3] The structure of Sarasinoside C1 consists of a 30-norlanostane aglycone and

a tetraose moiety.[4] The carbohydrate portion is β-d-Xylp-(1→6)-β-d-GlcNAcp-(1→2)-[β-d-

GalNAcp-(1→4)]-β-d-Xylp.[4]
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General Structure of Sarasinoside C1
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Caption: General chemical structure of Sarasinoside C1.

Quantitative Data Summary
Property Value Reference

Molecular Formula C₅₅H₈₇N₂O₂₀ [3]

Protonated Adduct [M+H]⁺ m/z 1097.6000 [3]

Appearance Yellowish, amorphous solid [3]
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Characterization
The structural elucidation of Sarasinoside C1 has been accomplished through a combination

of spectroscopic techniques, primarily High-Resolution Mass Spectrometry (HRMS) and

Nuclear Magnetic Resonance (NMR) spectroscopy.

Mass Spectrometry
High-resolution electrospray ionization mass spectrometry (HRESIMS) in positive ion mode is

used to determine the exact mass and molecular formula of Sarasinoside C1.[3] The

protonated molecular ion [M+H]⁺ is observed at an m/z of 1097.6000, which corresponds to the

molecular formula C₅₅H₈₇N₂O₂₀.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Both 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are essential for the

complete structural assignment of Sarasinoside C1.[3] The full assignment of the ¹H and ¹³C

NMR spectra in CD₃OD has been reported.[3]

¹³C NMR Chemical Shifts (CD₃OD, 125 MHz) for the Carbohydrate Moiety of a Related

Sarasinoside

Position Xylose (1') GlcNAc (1'') GalNAc (1''') Xylose (1'''')

1 107.4 102.5 - -

2 78.8 58.4 - -

3 78.2 77.5 - -

4 80.2 72.9 - -

5 64.8 78.8 - -

6 - 70.6 - -

Note: This table is based on data for a closely related sarasinoside and serves as a

representative example.[5] Complete data for Sarasinoside C1 can be found in the supporting

information of specialized publications.
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¹H NMR Chemical Shifts (CD₃OD, 500 MHz) for the Carbohydrate Moiety of a Related

Sarasinoside

Position Xylose (1') GlcNAc (1'') GalNAc (1''') Xylose (1'''')

1 4.31 (d, 7.5) 4.86 (d, 8.2) - -

2 3.91 (m) 3.67 (m) - -

3 3.54 (t, 6.5) 3.40 (m) - -

4 3.68 (m) 3.15 (m) - -

5
3.16 (m); 3.85

(m)
3.68 (m) - -

6 -

4.10 (dd, 12.4,

1.0); 3.77 (dd,

12.4, 4.9)

- -

Note: This table is based on data for a closely related sarasinoside and serves as a

representative example.[5] Complete data for Sarasinoside C1 can be found in the supporting

information of specialized publications.

Experimental Protocols
Isolation and Purification
The following is a general protocol for the isolation and purification of Sarasinoside C1 from

the marine sponge Melophlus sarasinorum.[3]
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Freeze-dried sponge material

Extraction with 1:1 CH₃OH/CH₂Cl₂ (x3)

C-18 Vacuum Liquid Chromatography
(Solvents of decreasing polarity)

High-Performance Liquid Chromatography (HPLC) Purification

Isolated Sarasinoside C1

Structural Elucidation

HRESIMS 1D and 2D NMR
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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